Cas no 1416958-21-8 (5-Amino-3-fluoro-2-phenylpyridine)
5-Amino-3-fluoro-2-phenylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-3-fluoro-2-phenylpyridine
-
- Inchi: 1S/C11H9FN2/c12-10-6-9(13)7-14-11(10)8-4-2-1-3-5-8/h1-7H,13H2
- InChI Key: BRNKHEWLTZIKHX-UHFFFAOYSA-N
- SMILES: FC1=CC(=CN=C1C1C=CC=CC=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 180
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9
5-Amino-3-fluoro-2-phenylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014992-250mg |
5-Amino-3-fluoro-2-phenylpyridine |
1416958-21-8 | 95% | 250mg |
$931.00 | 2022-04-02 | |
| Alichem | A029014992-1g |
5-Amino-3-fluoro-2-phenylpyridine |
1416958-21-8 | 95% | 1g |
$3,155.55 | 2022-04-02 |
5-Amino-3-fluoro-2-phenylpyridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 5-Amino-3-fluoro-2-phenylpyridine
Introduction to 5-Amino-3-fluoro-2-phenylpyridine (CAS No. 1416958-21-8)
5-Amino-3-fluoro-2-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1416958-21-8, is a significant intermediate in modern pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic organic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of both amino and fluoro substituents, along with a phenyl group at the 2-position, imparts unique electronic and steric properties that make it a valuable building block in medicinal chemistry.
The synthesis and application of 5-Amino-3-fluoro-2-phenylpyridine have garnered considerable attention in recent years due to its potential in developing novel therapeutic agents. The fluorine atom, in particular, is a key pharmacophore that enhances metabolic stability and binding affinity, while the amino group provides a site for further functionalization. These attributes have positioned this compound as a cornerstone in the design of small-molecule drugs targeting various biological pathways.
In the realm of drug discovery, 5-Amino-3-fluoro-2-phenylpyridine has been explored as a precursor for molecules with antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have highlighted its role in generating derivatives with enhanced bioavailability and reduced toxicity. For instance, researchers have utilized this scaffold to develop inhibitors of kinases and other enzymes implicated in diseases such as cancer and autoimmune disorders. The versatility of 5-Amino-3-fluoro-2-phenylpyridine lies in its ability to undergo diverse chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed couplings.
The fluorinated pyridine core is particularly noteworthy for its influence on pharmacokinetic profiles. Fluorine atoms are known to modulate lipophilicity, solubility, and metabolic degradation pathways, making them indispensable in drug design. The incorporation of fluorine at the 3-position of the pyridine ring in 5-Amino-3-fluoro-2-phenylpyridine has been shown to improve binding interactions with biological targets while minimizing off-target effects. This has been demonstrated through computational modeling and experimental validation in high-throughput screening campaigns.
Advances in synthetic methodologies have further expanded the utility of 5-Amino-3-fluoro-2-phenylpyridine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular architectures derived from this intermediate. Additionally, green chemistry principles have been applied to optimize synthetic routes, reducing waste and improving yields. These innovations align with global efforts to sustainable pharmaceutical production.
The pharmacological potential of derivatives of 5-Amino-3-fluoro-2-phenylpyridine continues to be explored in preclinical studies. Researchers are investigating its efficacy against resistant bacterial strains by designing analogs that disrupt essential bacterial processes. Similarly, its application in oncology has yielded promising results, with several lead compounds entering clinical trials for the treatment of solid tumors and hematological malignancies. The combination of structural flexibility and functional diversity makes this compound a fertile ground for innovation.
In conclusion, 5-Amino-3-fluoro-2-phenylpyridine (CAS No. 1416958-21-8) represents a critical component in contemporary medicinal chemistry. Its unique structural features enable the development of next-generation therapeutics with improved efficacy and safety profiles. As research progresses, the applications of this compound are expected to expand into new therapeutic areas, driven by ongoing discoveries and technological advancements.
1416958-21-8 (5-Amino-3-fluoro-2-phenylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)